Cas no 26638-97-1 (2H-Pyran-2-one,3,4-dihydro-)
2H-Pyran-2-one,3,4-dihydro- structure
Product Name:2H-Pyran-2-one,3,4-dihydro-
2H-Pyran-2-one,3,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-one,3,4-dihydro-
- 3,4-dihydropyran-2-one
- 3,4-Dihydro-2H-pyran-2-one
- 4,5-Dehydrovalerolactone
- CHEBI:195197
- 3,4-Dihydro-2H-pyron
- 2H-Pyran-2-one, 3,4-dihydro-
- 5-Hydroxy-4-pentenoic acid d-lactone
- dihydropyranone
- VEFDLKXOSOFUIN-UHFFFAOYSA-N
- DTXSID30181179
- 26638-97-1
-
- Inchi： 1S/C5H6O2/c6-5-3-1-2-4-7-5/h2,4H,1,3H2
- InChI Key： VEFDLKXOSOFUIN-UHFFFAOYSA-N
- SMILES： O1C=CCCC1=O
Computed Properties
- Exact Mass: 98.03678
- Monoisotopic Mass: 98.036779
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 0.5
Experimental Properties
- Density: 1.123
- Boiling Point: 196.4°C at 760 mmHg
- Flash Point: 69.6°C
- Refractive Index: 1.47
- PSA: 26.3
2H-Pyran-2-one,3,4-dihydro- Related Literature
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Louis C. Morrill,Daniel G. Stark,James E. Taylor,Siobhan R. Smith,James A. Squires,Agathe C. A. D'Hollander,Carmen Simal,Peter Shapland,Timothy J. C. O'Riordan,Andrew D. Smith Org. Biomol. Chem. 2014 12 9016
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Louis C. Morrill,Lyndsay A. Ledingham,Jean-Philippe Couturier,Jasmine Bickel,Andrew D. Harper,Charlene Fallan,Andrew D. Smith Org. Biomol. Chem. 2014 12 624
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3. The mechanism of thermal eliminations. Part 25. Arrhenius data for pyrolysis of isochroman-3-one, benzyl methyl ether, 2-hydroxyethylbenzene, phenyl acetate, and 3,4-dihydro-2H-pyranRoger Taylor J. Chem. Soc. Perkin Trans. 2 1988 183
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Ken Takaki,Kazuhiro Shiraishi,Kosuke Okinaga,Shintaro Takahashi,Kimihiro Komeyama RSC Adv. 2011 1 1799
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Mark D. Greenhalgh,Shen Qu,Alexandra M. Z. Slawin,Andrew D. Smith Chem. Sci. 2018 9 4909
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